Cas no 31405-67-1 (1-(2,6-dimethoxy-4-methylphenyl)ethan-1-one)
31405-67-1 structure
Product name:1-(2,6-dimethoxy-4-methylphenyl)ethan-1-one
1-(2,6-dimethoxy-4-methylphenyl)ethan-1-one Chemical and Physical Properties
Names and Identifiers
-
- Ethanone, 1-(2,6-dimethoxy-4-methylphenyl)-
- 1-(2,6-dimethoxy-4-methylphenyl)ethan-1-one
- 1-Acetyl-4-methyl-2,6-dimethoxy-benzol
- 1-(2,6-dimethoxy-4-methylphenyl)ethanone
- EN300-1847916
- SCHEMBL12248741
- 31405-67-1
-
- Inchi： InChI=1S/C11H14O3/c1-7-5-9(13-3)11(8(2)12)10(6-7)14-4/h5-6H,1-4H3
- InChI Key： PUIITOIZOJBGGN-UHFFFAOYSA-N
- SMILES： COc1cc(C)cc(OC)c1C(C)=O
Computed Properties
- Exact Mass: 194.09432
- Monoisotopic Mass: 194.094294304g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 189
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 35.5Ų
Experimental Properties
- PSA: 35.53
1-(2,6-dimethoxy-4-methylphenyl)ethan-1-one Pricemore >>
| Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1847916-10.0g |
1-(2,6-dimethoxy-4-methylphenyl)ethan-1-one |
31405-67-1 | 95% | 10g |
$3746.0 | 2023-06-01 | |
| Enamine | EN300-1847916-2.5g |
1-(2,6-dimethoxy-4-methylphenyl)ethan-1-one |
31405-67-1 | 95% | 2.5g |
$1707.0 | 2023-09-19 | |
| Aaron | AR028W9Y-5g |
1-(2,6-dimethoxy-4-methylphenyl)ethan-1-one |
31405-67-1 | 95% | 5g |
$3497.00 | 2023-12-15 | |
| 1PlusChem | 1P028W1M-250mg |
1-(2,6-dimethoxy-4-methylphenyl)ethan-1-one |
31405-67-1 | 95% | 250mg |
$595.00 | 2024-05-06 | |
| Aaron | AR028W9Y-500mg |
1-(2,6-dimethoxy-4-methylphenyl)ethan-1-one |
31405-67-1 | 95% | 500mg |
$959.00 | 2025-02-17 | |
| 1PlusChem | 1P028W1M-100mg |
1-(2,6-dimethoxy-4-methylphenyl)ethan-1-one |
31405-67-1 | 95% | 100mg |
$434.00 | 2024-05-06 | |
| 1PlusChem | 1P028W1M-1g |
1-(2,6-dimethoxy-4-methylphenyl)ethan-1-one |
31405-67-1 | 95% | 1g |
$1139.00 | 2024-05-06 | |
| 1PlusChem | 1P028W1M-500mg |
1-(2,6-dimethoxy-4-methylphenyl)ethan-1-one |
31405-67-1 | 95% | 500mg |
$902.00 | 2024-05-06 | |
| 1PlusChem | 1P028W1M-50mg |
1-(2,6-dimethoxy-4-methylphenyl)ethan-1-one |
31405-67-1 | 95% | 50mg |
$303.00 | 2024-05-06 | |
| Aaron | AR028W9Y-50mg |
1-(2,6-dimethoxy-4-methylphenyl)ethan-1-one |
31405-67-1 | 95% | 50mg |
$303.00 | 2025-02-17 |
1-(2,6-dimethoxy-4-methylphenyl)ethan-1-one Related Literature
-
Yao Xu,Xiang Wang,Kang Song,Jun Du,Jinliang Liu,Yuqing Miao,Yuhao Li RSC Adv., 2021,11, 15323-15331
-
D. Pihler-Puzović,A. L. Hazel,T. Mullin Soft Matter, 2016,12, 7112-7118
-
Vijaya Prabhagar. M.,M. Praveen Kumar,Chisato Takahashi,Subrata Kundu,Tharangattu N. Narayanan,Deepak K. Pattanayak New J. Chem., 2019,43, 14313-14319
-
Hualin Xiong,Guangbin Cheng,Zaichao Zhang,Hongwei Yang New J. Chem., 2019,43, 7784-7789
31405-67-1 (1-(2,6-dimethoxy-4-methylphenyl)ethan-1-one) Related Products
- 60-82-2(Phloretin)
- 131-57-7(Oxybenzone)
- 703-23-1(2-Hydroxy-6-methoxyacetophenone)
- 579-74-8(2-Methoxyacetophenone)
- 1214-24-0(3,6-Dihydroxy-9H-xanthen-9-one)
- 2040-04-2(2',6'-Dimethoxyacetophenone)
- 1201-38-3(2',5'-Dimethoxyacetophenone)
- 3722-51-8(Sieber Linker)
- 705-15-7(2-Hydroxy-5-methoxyacetophenone)
- 829-20-9(2',4'-Dimethoxyacetophenone)
Recommended suppliers
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Reagent
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Reagent
Shanghai Xinsi New Materials Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
